Cas no 5409-55-2 (3,3,6,8-Tetramethyl-1-tetralone)

• Product Name: 3,3,6,8-Tetramethyl-1-tetralone
• CAS No: 5409-55-2
• Molecular Formula: C₁₄H₁₈O
• Molecular Weight: 202.29212
• CID: 1587021
• PubChem ID: 79420

3,3,6,8-Tetramethyl-1-tetralone Properties

Names and Identifiers

• 3,3,6,8-tetramethyl-2,4-dihydronaphthalen-1-one
• 3,3,6,8-tetramethyl-3,4-dihydro-1(2H)-naphthalenone
• 3,3,6,8-tetramethyl-1-tetralone
• NSC12484
• 3,6,8-Tetramethyl-3,4-dihydro-1(2H)-naphthalenone
• 1(2H)-Naphthalenone, 3,4-dihydro-3,3,6,8-tetramethyl-
• 3,6,8-Tetramethyl-1-tetralone
• 3,4-Dihydro-3,3,6,8-tetramethylnaphthalen-1(2H)-one
• 1(2H)-Naphthalenone,4-dihydro-3,3,6,8-tetramethyl-
• 3,3,6,8-tetramethyl-3,4-dihydronaphthalen-1(2h)-one
• YK3D2376BR
• NS00032952
• 3,3,6,8-Tetramethyl-3,4-dihydro-2H-naphthalen-1-one
• 5409-55-2
• NSC49097
• 3,4-DIHYDRO-3,3,6,8-TETRAMETHYL-1(2H)-NAPHTHALENONE
• DTXSID40202420
• SCHEMBL10796689
• AKOS024323383
• NSC-12484
• NSC 12484
• UNII-YK3D2376BR
• MLS002638270
• NSC-49097
• EINECS 226-481-9
• CHEMBL1880387
• HMS3088A07
• 3,3,6,8-tetramethyl-1,2,3,4-tetrahydronaphthalen-1-one
• SMR001547759
• NSC 49097

• InChIKey： SHSYEGQDGZAMNV-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18O/c1-9-5-10(2)13-11(6-9)7-14(3,4)8-12(13)15/h5-6H,7-8H2,1-4H3
• SMILES： CC1=CC(=C2C(=C1)CC(CC2=O)(C)C)C

Computed Properties

• Exact Mass: 202.13584
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 202.135765193g/mol
• Heavy Atom Count: 15
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins